Cas no 1082942-26-4 (1,6-Dimethyl-1H-pyrazolo3,4-bpyridin-3-amine)

• Product Name: 1,6-Dimethyl-1H-pyrazolo3,4-bpyridin-3-amine
• CAS No: 1082942-26-4
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• MDL: MFCD11609808
• CID: 4784036
• PubChem ID: 28342896
• Update Time: 2025-10-23

1,6-Dimethyl-1H-pyrazolo3,4-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,6-Dimethyl-1h-pyrazolo[3,4-b]pyridin-3-amine
• G63888
• 1,6-dimethylpyrazolo[3,4-b]pyridin-3-amine
• ALBB-031073
• AKOS006317402
• 1082942-26-4
• 1,6-Dimethyl-1H-pyrazolo3,4-bpyridin-3-amine

• MDL： MFCD11609808
• Inchi： 1S/C8H10N4/c1-5-3-4-6-7(9)11-12(2)8(6)10-5/h3-4H,1-2H3,(H2,9,11)
• InChI Key： VPDXPKHCFQQKNY-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=CC=C(C)N=2)C(N)=N1

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7

Additional information on 1,6-Dimethyl-1H-pyrazolo3,4-bpyridin-3-amine

Comprehensive Overview of 1,6-Dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS No. 1082942-26-4): Properties, Applications, and Research Insights

1,6-Dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS No. 1082942-26-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This pyrazolo[3,4-b]pyridine derivative is characterized by a fused bicyclic system, combining a pyrazole ring with a pyridine moiety, which is further substituted with methyl groups at the 1- and 6-positions and an amino group at the 3-position. Such modifications enhance its stability and reactivity, making it a valuable scaffold in drug discovery.

Recent studies highlight the growing interest in 1,6-Dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine as a building block for kinase inhibitors, particularly in oncology research. Kinases are enzymes implicated in various cancers, and small-molecule inhibitors targeting these proteins represent a hot topic in precision medicine. Researchers are exploring how the amine and methyl substitutions in this compound influence binding affinity and selectivity toward specific kinase targets, such as JAK2 or CDK4/6, which are frequently searched in academic and industrial databases.

Beyond oncology, this compound's applications extend to central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier, attributed to its balanced lipophilicity (LogP) and molecular weight, positions it as a candidate for neurodegenerative disease therapeutics. Searches for "blood-brain barrier permeable compounds" or "CNS drug scaffolds" often lead to discussions about pyrazolo[3,4-b]pyridine derivatives like this one.

Synthetic routes to 1,6-Dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine typically involve multi-step reactions, including cyclization and functional group transformations. A common approach starts with the condensation of 3-aminopyrazole derivatives with 1,3-dicarbonyl compounds, followed by methylation and purification steps. Optimizing these processes for yield and scalability is a recurring theme in process chemistry forums, reflecting industry demand for cost-effective synthesis.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, researchers emphasize green chemistry principles in its production—aligning with trends like "sustainable synthesis" or "solvent-free reactions." Analytical techniques such as HPLC, NMR, and mass spectrometry ensure purity, a critical factor given its potential use in Good Manufacturing Practice (GMP)-compliant settings.

In summary, 1,6-Dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS No. 1082942-26-4) exemplifies the intersection of structural ingenuity and therapeutic potential. Its relevance to drug discovery, coupled with synthetic versatility, ensures its place in contemporary chemical research. As AI-driven molecular design tools advance, compounds like this will likely see expanded applications, answering search queries like "next-generation heterocycles" or "kinase inhibitor scaffolds."